Cas no 50977-93-0 (2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol)

• Product Name: 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol
• CAS No: 50977-93-0
• MF: C₈H₂₀N₂O₃
• MW: 192.256002426147
• CID: 3168520
• PubChem ID: 57198856
• Update Time: 2025-06-13

2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol
• 2,2'-[Oxybis(2,1-ethanediylimino)]bis-ethanol
• starbld0027216
• 2,2'-((Oxybis(ethane-2,1-diyl))bis(azanediyl))bis(ethan-1-ol)
• SCHEMBL8373285
• 50977-93-0

• Inchi： 1S/C8H20N2O3/c11-5-1-9-3-7-13-8-4-10-2-6-12/h9-12H,1-8H2
• InChI Key： CFAVWQMXFYRZAY-UHFFFAOYSA-N
• SMILES： O(CCNCCO)CCNCCO

Computed Properties

• Exact Mass: 192.14739250Da
• Monoisotopic Mass: 192.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 83.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol

Recent Advances in the Study of 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol (CAS: 50977-93-0): A Comprehensive Research Brief

The compound 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol (CAS: 50977-93-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and biological activities. Recent studies have highlighted its role as a versatile building block in drug design and delivery systems, making it a subject of intense investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis of 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol using a novel catalytic approach, which significantly improved yield and purity. The study emphasized the compound's ability to form stable complexes with metal ions, suggesting its potential in developing metal-based therapeutics. Additionally, the compound's amphiphilic nature was found to enhance its solubility in both aqueous and organic solvents, a critical factor for its application in drug formulation.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's interaction with biological membranes. Using advanced spectroscopic techniques, the researchers demonstrated that 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol can modulate membrane fluidity, which may have implications for its use in targeted drug delivery systems. The study also revealed its low cytotoxicity, further supporting its suitability for biomedical applications.

Recent preclinical trials have explored the compound's efficacy as a carrier for anticancer drugs. A 2024 report in Molecular Pharmaceutics detailed how 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol-based nanocarriers improved the bioavailability and tumor-targeting efficiency of chemotherapeutic agents. The findings underscore the compound's potential to address challenges related to drug resistance and off-target effects in cancer therapy.

In conclusion, the latest research on 2,2'-Oxybis(2,1-ethanediylimino)bis-ethanol (CAS: 50977-93-0) highlights its multifaceted applications in drug development and delivery. Its unique chemical properties, combined with its biocompatibility, make it a promising candidate for future therapeutic innovations. Further studies are warranted to explore its full potential and optimize its use in clinical settings.